Cas no 1545645-84-8 (5-{2-(2-hydroxyethoxy)ethylamino}pyridine-2-carbonitrile)

• Product Name: 5-{2-(2-hydroxyethoxy)ethylamino}pyridine-2-carbonitrile
• CAS No: 1545645-84-8
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• CID: 6239624
• PubChem ID: 81536120
• Update Time: 2025-05-24

5-{2-(2-hydroxyethoxy)ethylamino}pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-{2-(2-hydroxyethoxy)ethylamino}pyridine-2-carbonitrile
• EN300-1274132
• 5-{[2-(2-hydroxyethoxy)ethyl]amino}pyridine-2-carbonitrile
• 1545645-84-8
• AKOS020114686

• Inchi： 1S/C10H13N3O2/c11-7-9-1-2-10(8-13-9)12-3-5-15-6-4-14/h1-2,8,12,14H,3-6H2
• InChI Key： YITLWJIUBKRZBD-UHFFFAOYSA-N
• SMILES： O(CCO)CCNC1C=NC(C#N)=CC=1

Computed Properties

• Exact Mass: 207.100776666g/mol
• Monoisotopic Mass: 207.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 78.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 5-{2-(2-hydroxyethoxy)ethylamino}pyridine-2-carbonitrile

5-{2-(2-Hydroxyethoxy)ethylamino}pyridine-2-carbonitrile: A Comprehensive Overview

The compound 5-{2-(2-hydroxyethoxy)ethylamino}pyridine-2-carbonitrile, with CAS No. 1545645-84-8, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a cyano group and an aminoether substituent. The presence of these functional groups imparts versatile chemical properties, making it a valuable molecule for various applications.

The synthesis of 5-{2-(2-hydroxyethoxy)ethylamino}pyridine-2-carbonitrile involves a multi-step process that typically begins with the preparation of the pyridine derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. The compound's structure allows for further functionalization, enabling its use as an intermediate in the synthesis of more complex molecules.

One of the most promising applications of this compound lies in its potential as a building block for drug development. The pyridine ring is a common motif in many bioactive compounds, and the substitution pattern in this molecule provides opportunities for modulation of pharmacokinetic properties. Recent studies have explored its role in inhibiting certain enzymes and receptors, suggesting potential therapeutic applications in areas such as oncology and neurodegenerative diseases.

In addition to its pharmaceutical applications, 5-{2-(2-hydroxyethoxy)ethylamino}pyridine-2-carbonitrile has shown promise in materials science. Its ability to form coordination complexes with metal ions has led to investigations into its use in catalysis and as a ligand in metal-organic frameworks (MOFs). These applications leverage the molecule's ability to act as both a Lewis base and a coordinating agent, providing versatility in material design.

The toxicity profile of this compound has been evaluated in recent studies, with findings indicating moderate acute toxicity. However, further research is needed to fully understand its long-term effects and potential for bioaccumulation. Regulatory agencies have emphasized the importance of thorough toxicological assessments for compounds intended for pharmaceutical or industrial use.

In conclusion, 5-{2-(2-hydroxyethoxy)ethylamino}pyridine-2-carbonitrile represents a versatile and intriguing molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advances in synthesis and application development, positions it as a key compound for future research and innovation.